Cas no 91129-84-9 (4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 91129-84-9
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• MDL: MFCD02612745
• CID: 810988
• PubChem ID: 723293
• Update Time: 2025-04-19

4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-(phenylmethyl)-
• 4-benzyl-3-methyl-1H-1,2,4-triazole-5-thione
• 4-BENZYL-5-METHYL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol
• EN300-05676
• 91129-84-9
• KPEVOVMFLHPYIS-UHFFFAOYSA-N
• LS-08432
• CS-0220069
• Z56910365
• A917122
• MFCD02612745
• 4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol #
• 3-Mercapto-5-methyl-4-benzyl-4H-1,2,4-triazol
• SR-01000530950
• SR-01000530950-1
• MLS000516673
• AKOS001060089
• DTXSID00352334
• CCG-26002
• 4H-1,2,4-Triazole-3-thiol, 4-benzyl-5-methyl-
• CHEMBL1299224
• SCHEMBL10480363
• AKOS000349043
• SMR000342824
• HMS1783C05
• HMS2750H21

• MDL： MFCD02612745
• Inchi： 1S/C10H11N3S/c1-8-11-12-10(14)13(8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,12,14)
• InChI Key： KPEVOVMFLHPYIS-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.067368
• Monoisotopic Mass: 205.067368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 1.5

Experimental Properties

• Density: 1.24
• Melting Point: 164-166 °C
• Boiling Point: 303.1°Cat760mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.659
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Benzyl-5-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)